Cas no 79238-83-8 (1,3-Benzodioxole, 5,5'-(1,2-ethynediyl)bis-)

• Product Name: 1,3-Benzodioxole, 5,5'-(1,2-ethynediyl)bis-
• CAS No: 79238-83-8
• MF: C₁₆H₁₀O₄
• MW: 266.248204708099
• CID: 533121
• PubChem ID: 12662311
• Update Time: 2025-04-19

1,3-Benzodioxole, 5,5'-(1,2-ethynediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5,5'-(1,2-ethynediyl)bis-
• 5-[2-(1,3-benzodioxol-5-yl)ethynyl]-1,3-benzodioxole
• 79238-83-8
• DTXSID30506060
• 5,5'-(Ethyne-1,2-diyl)bis(2H-1,3-benzodioxole)

• Inchi： 1S/C16H10O4/c1(11-3-5-13-15(7-11)19-9-17-13)2-12-4-6-14-16(8-12)20-10-18-14/h3-8H,9-10H2
• InChI Key： KQXKNNCQXQZYCR-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C#CC3C=CC4=C(C=3)OCO4)=CC1=2

Computed Properties

• Exact Mass: 266.05790880g/mol
• Monoisotopic Mass: 266.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 36.9Ų